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Compound of Interest

Compound Name: Akton

Cat. No.: B157348

Application Note: The use of Akton as a reference standard in environmental testing is
essential for the accurate quantification of organophosphate pesticides in various
environmental matrices. Due to its stability and well-characterized properties, Akton serves as
a reliable benchmark for chromatographic and spectroscopic analytical methods.

Akton, chemically identified as O-[2-Chloro-1-(2,5-dichlorophenyl)vinyl] O,O-diethyl
phosphorothioate, is a highly toxic organophosphate insecticide.[1] Its presence in the
environment, even at trace levels, can be indicative of agricultural runoff or improper disposal,
posing risks to ecosystems and human health. Therefore, its precise measurement is critical for
environmental monitoring and regulatory compliance.

This document provides a detailed protocol for using Akton as a reference standard for the
guantification of related pesticides in soil and water samples using Gas Chromatography-Mass
Spectrometry (GC-MS).

Physicochemical Properties of Akton
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Property Value

CAS Number 1757-18-2[1][2]

Molecular Formula C12H14CI303PS|[2][3]
Molecular Weight 375.64 g/mol [1]

Melting Point 27.5-28.5 °C[1]

Boiling Point 406.5+£55.0 °C (Predicted)[1]
Toxicity (Oral-Rat LD50) 42 mg/kg[1]

Experimental Protocol: Quantification of
Organophosphate Pesticides in Environmental
Samples using Akton as a Reference Standard

This protocol outlines the procedure for the preparation of standards, sample extraction, and
analysis of environmental samples for the presence of organophosphate pesticides, using
Akton as a reference standard.

Materials and Reagents

o Akton reference standard (=98% purity)

e Solvents: Acetone, Hexane, Dichloromethane (DCM) (pesticide residue grade)
e Sodium sulfate, anhydrous, granular (baked at 400°C for 4 hours)

» Florisil® SPE cartridges (or equivalent solid-phase extraction cartridges)

o Sample collection jars, amber glass, with PTFE-lined caps

e Volumetric flasks, Class A

e Micropipettes and tips
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e Gas Chromatograph-Mass Spectrometer (GC-MS) with an appropriate capillary column
(e.g., DB-5ms)

Preparation of Standard Solutions

e Primary Stock Solution (1000 pg/mL): Accurately weigh 10 mg of Akton reference standard
and dissolve it in 10 mL of acetone in a Class A volumetric flask.

o Working Standard Solutions: Perform serial dilutions of the primary stock solution with
hexane to prepare a series of working standards with concentrations ranging from 0.1 pug/mL
to 10 ug/mL. These will be used to generate the calibration curve.

Sample Collection and Preparation

o Water Samples: Collect water samples in 1 L amber glass jars. Store at 4°C until extraction.

e Soil/Sediment Samples: Collect approximately 50 g of soil or sediment in a glass jar. Store at
4°C until extraction.

Extraction and Cleanup

Water Sample Extraction:

Spike the 1 L water sample with a known amount of an internal standard.

Extract the sample with 3 x 50 mL of DCM in a separatory funnel.

Combine the DCM extracts and dry by passing through a column of anhydrous sodium
sulfate.

Concentrate the extract to approximately 1 mL using a rotary evaporator.
Soil/Sediment Sample Extraction:
e Mix 20 g of the soil sample with 10 g of anhydrous sodium sulfate.

o Spike with an internal standard.
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» Extract the sample using an accelerated solvent extractor with a mixture of acetone and
hexane (1:1 v/v).

» Concentrate the extract to approximately 1 mL.

Cleanup (for both sample types):

Condition a Florisil® SPE cartridge with hexane.

Load the concentrated extract onto the cartridge.

Elute the pesticides with a mixture of hexane and acetone.

Concentrate the eluate to a final volume of 1 mL.

GC-MS Analysis

e Injection: Inject 1 yL of the prepared sample extract and working standards into the GC-MS.
e GC Conditions:
o Inlet Temperature: 250°C
o Oven Program: Start at 60°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 5 min.
o Carrier Gas: Helium at a constant flow rate.
e MS Conditions:
o lon Source Temperature: 230°C

o Mode: Selected lon Monitoring (SIM) for target analytes and Akton.

Data Analysis and Quantification

» Calibration Curve: Generate a calibration curve by plotting the peak area of the Akton
standard against its concentration for the series of working standards.
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» Quantification: Determine the concentration of the target organophosphate pesticides in the
environmental samples by comparing their peak areas to the calibration curve of Akton,
adjusting for the internal standard.

Visualizations
Experimental Workflow
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Figure 1: General workflow for the analysis of organophosphate pesticides using Akton as a reference standard.
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Figure 2: Logical diagram illustrating the principle of quantification using a reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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